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Welcome to the technical support center for the application of thiocyanate-based additives in
formamidinium lead iodide (FAPbI3) perovskite solar cells. This guide is designed for
researchers and scientists aiming to improve the efficiency and stability of their devices. Here,
we address common experimental challenges and provide in-depth, field-proven insights to
streamline your research and development efforts.

FAQs: Understanding the Role of Thiocyanate

This section addresses fundamental questions regarding the use of thiocyanate (SCN-) in
FAPDI3 solar cells.

Q1: What is the primary function of adding thiocyanate to FAPbI3 perovskite precursors?

Al: The primary function of thiocyanate is to stabilize the desired black, photoactive cubic a-
phase of FAPbI3 at room temperature.[1] FAPDbI3 has a tendency to transition into a yellow,
non-perovskite hexagonal d-phase, which is detrimental to solar cell performance.[2]
Thiocyanate ions help suppress the formation of this undesirable yellow phase, promoting
better crystallinity and film quality.[2]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1497028#bc-rfq
https://www.titech.ac.jp/english/news/2023/067396
https://www.researchgate.net/publication/303324658_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://www.researchgate.net/publication/303324658_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q2: How does thiocyanate mechanistically stabilize the a-phase and improve film quality?

A2: Thiocyanate, a pseudohalide, plays multiple roles in the perovskite crystallization process.
The SCN~ anion can:

» Promote a-phase formation: SCN~ ions are believed to facilitate the conversion of the yellow
d-phase to the black a-phase, even at lower temperatures than typically required.[3][4]

e Increase grain size: Additives like lead thiocyanate [Pb(SCN)z] have been shown to
significantly enlarge the grain size of the perovskite film.[5] This reduces the density of grain
boundaries, which are known sites for charge recombination.

o Passivate defects: Thiocyanate can help to passivate defects within the perovskite crystal
lattice, such as iodide vacancies, which act as traps for charge carriers and limit device
performance.[6]

o Control crystallization kinetics: The strong interaction between Pb2* and SCN~ can modulate
the crystallization process, leading to more uniform and higher-quality films.[2]

Q3: What are the common thiocyanate-containing additives used in FAPDbI3 solar cells?

A3: Several thiocyanate compounds are utilized, with the most common being:

o Ammonium Thiocyanate (NH4SCN): Widely used in both one-step and two-step solution
processing methods to improve film quality and moisture stability.[2][7]

e Lead (Il) Thiocyanate (Pb(SCN)2): Often employed to enlarge grain sizes and enhance the
open-circuit voltage (Voc) and fill factor (FF) of the solar cells.[5]

o Methylammonium Thiocyanate (MASCN): Can be used in vapor treatment processes to
convert 8-FAPDI3 films to the a-phase.[3][4]

Q4: Is there an optimal concentration for thiocyanate additives?

A4: Yes, the concentration of the thiocyanate additive is a critical parameter. The optimal
amount can vary depending on the specific compound used, the fabrication method (one-step
vs. two-step), and the desired film characteristics. For instance, studies have shown optimal
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concentrations ranging from 0.5 mol% for Pb(SCN)2 to 30-40 mol% for NHaSCN.[2][7]
Exceeding the optimal concentration can lead to the formation of undesirable byproducts and
negatively impact device performance.[5]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your
experiments with thiocyanate-enhanced FAPDI3 solar cells.
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Problem

Potential Cause(s)

Recommended Solution(s)

Persistent yellow d-phase in
the perovskite film after

annealing.

1. Insufficient thiocyanate
concentration.2. Inadequate
annealing temperature or
duration.3. High humidity

during film formation.

1. Gradually increase the
molar ratio of the thiocyanate
additive in the precursor
solution.[2]2. Optimize the
annealing process. For
FAPDI3, temperatures around
150-170°C are common.[7]
Ensure sufficient annealing
time for the phase transition to
complete.3. Fabricate films in a
controlled, low-humidity
environment (e.g., a nitrogen-

filled glovebox).

Small grain size and high

density of grain boundaries.

1. Sub-optimal thiocyanate
additive or concentration.2.
Rapid crystallization of the

perovskite film.

1. Consider using Pb(SCN)z as
an additive, which is known to
promote grain growth.[5]2.
Employ solvent annealing or
introduce additives that retard
crystal growth to allow for the

formation of larger grains.[5]

Poor device performance (low
Voc and FF) despite a good-

looking film.

1. Presence of defects and
trap states.2. Non-ideal energy
level alignment.3. Excessive

residual Pbl2.

1. Ensure the optimal
concentration of thiocyanate is
used for defect passivation.
[6]2. Characterize the energy
levels of your layers to ensure
proper charge extraction.3.
While a small amount of Pbl2
can be beneficial, excess
amounts are detrimental.[5]
Adjust the stoichiometry of
your precursors or the
concentration of your
thiocyanate additive to

minimize excess Pbla.
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Hysteresis in the J-V curve.

1. lon migration within the
perovskite layer.2. High trap

density at the interfaces.

1. Thiocyanate additives can
help reduce hysteresis by
passivating defects that
facilitate ion migration.[6]2.
Focus on interfacial
engineering, such as using
appropriate charge transport
layers and ensuring clean

interfaces.

Poor long-term stability and
degradation in ambient

conditions.

1. Incomplete conversion to
the stable a-phase.2.

Susceptibility to moisture.

1. Confirm the phase purity of
your FAPbDI3 film using
techniques like X-ray
diffraction (XRD).2. The
addition of thiocyanate has
been shown to enhance
moisture stability.[2]
Encapsulation of the final
device is also crucial for long-

term stability.

Experimental Protocols

Here, we provide a generalized, step-by-step methodology for the fabrication of FAPbI3 solar

cells using a one-step solution process with a thiocyanate additive.

Protocol 1: One-Step FAPDI3 Perovskite Film Deposition with NHaSCN Additive

e Precursor Solution Preparation:

o Prepare a stock solution of FAPbI3 by dissolving formamidinium iodide (FAI) and lead (lI)

iodide (Pbl2) in a 1:1 molar ratio in a solvent mixture of DMF and DMSO.

o In a separate vial, prepare a stock solution of ammonium thiocyanate (NH4SCN) in the

same solvent mixture.
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o Add the desired molar percentage of the NH4aSCN solution to the FAPDbI3 precursor
solution. A common starting point is 30 mol%.[2]

o Stir the final solution at room temperature for at least one hour before use.

e Substrate Preparation:

o Clean patterned ITO or FTO-coated glass substrates sequentially with detergent,
deionized water, acetone, and isopropanol in an ultrasonic bath.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

o Deposit an electron transport layer (e.g., SnOz2) onto the cleaned substrates and anneal
according to established protocols.

e Perovskite Film Deposition:
o Transfer the substrates into a nitrogen-filled glovebox.

o Spin-coat the prepared precursor solution onto the substrates. A typical two-step spin-
coating program might be 1000 rpm for 10 seconds followed by 4000 rpm for 30 seconds.

o During the second step of spin-coating, dispense an anti-solvent (e.g., chlorobenzene)
onto the spinning substrate to induce rapid crystallization.

e Annealing:

o Immediately transfer the coated substrates onto a hotplate and anneal at 150-170°C for
10-15 minutes.[7]

e Device Completion:

o After the perovskite film has cooled to room temperature, deposit a hole transport layer
(e.g., Spiro-OMeTAD).

o Finally, thermally evaporate a metal back contact (e.g., gold or silver) to complete the
device.
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Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying scientific principles, the
following diagrams illustrate the key concepts.

Precursor Preparation
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Caption: Experimental workflow for fabricating FAPbI3 solar cells with an NHaSCN additive.
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Caption: Mechanism of thiocyanate in enhancing FAPDI3 solar cell performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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